Cas no 338757-09-8 ((1-phenyl-1H-1,2,3-triazol-4-yl)methyl 4-methylbenzoate)

• Product Name: (1-phenyl-1H-1,2,3-triazol-4-yl)methyl 4-methylbenzoate
• CAS No: 338757-09-8
• CID: 4647673
• Update Time: 2025-08-04

(1-phenyl-1H-1,2,3-triazol-4-yl)methyl 4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• (1-PHENYL-1H-1,2,3-TRIAZOL-4-YL)METHYL 4-METHYLBENZENECARBOXYLATE
• (1-phenyl-1H-1,2,3-triazol-4-yl)methyl 4-methylbenzoate

Additional information on (1-phenyl-1H-1,2,3-triazol-4-yl)methyl 4-methylbenzoate

The Compound CAS No. 338757-09-8: (1-phenyl-1H-1,2,3-triazol-4-yl)methyl 4-methylbenzoate

The compound CAS No. 338757-09-8, commonly referred to as (1-phenyl-1H-1,2,3-triazol-4-yl)methyl 4-methylbenzoate, is a fascinating organic compound with a unique structure and diverse applications. This compound belongs to the class of triazole derivatives, which have gained significant attention in recent years due to their versatile properties and potential in various fields such as pharmaceuticals, agrochemicals, and materials science.

Triazole derivatives have been extensively studied for their ability to act as ligands in coordination chemistry and as building blocks in organic synthesis. The 1H-1,2,3-triazole ring in this compound is particularly notable for its stability and reactivity. Recent studies have highlighted the role of such compounds in click chemistry reactions, where they serve as efficient linkers for constructing complex molecules with high precision.

The 4-methylbenzoate group attached to the triazole ring adds another layer of functionality to this compound. This group is known for its ability to participate in esterification reactions and can be easily modified to tailor the compound's properties for specific applications. For instance, the methyl group can be replaced with other substituents to enhance solubility or bioavailability in pharmaceutical formulations.

One of the most promising applications of (1-phenyl-1H-1,2,3-triazol-4-yl)methyl 4-methylbenzoate lies in its potential as a drug delivery agent. Researchers have recently explored its use as a carrier for hydrophobic drugs due to its ability to form stable complexes with such molecules. This property makes it a valuable candidate for developing targeted drug delivery systems that can improve therapeutic efficacy while reducing side effects.

In addition to its pharmaceutical applications, this compound has also shown potential in the field of materials science. Its ability to form self-assembled monolayers on various surfaces has been leveraged in the development of advanced coatings and sensors. Recent advancements in nanotechnology have further expanded its utility, with studies demonstrating its role in creating stimuli-responsive materials that can adapt to environmental changes.

The synthesis of (1-phenyl-1H-1,2,3-triazol-4-yl)methyl 4-methylbenzoate typically involves a combination of click chemistry and traditional organic synthesis techniques. The use of copper catalysts in azide–alkyne cycloaddition (CuAAC) reactions has become a standard method for constructing triazole-containing compounds like this one. This approach not only ensures high yields but also allows for precise control over the compound's structure.

From an environmental standpoint, the biodegradability and toxicity of (1H-1,2,3-triazole derivatives) have been extensively studied. Recent research indicates that these compounds exhibit low toxicity towards aquatic organisms under controlled conditions. However, further studies are needed to fully understand their long-term impact on ecosystems and ensure their safe use in commercial applications.

In conclusion, (1-phenyl-1H-1,2,3-triazol